Cas no 182551-40-2 (1H-Pyrrole-1-carboxylicacid, 3-butyl-, methyl ester)

1H-Pyrrole-1-carboxylicacid, 3-butyl-, methyl ester Properties

Names and Identifiers

• 1H-Pyrrole-1-carboxylicacid, 3-butyl-, methyl ester
• 1H-Pyrrole-1-carboxylic acid, 3-butyl-, methyl ester
• Methyl 3-butyl-1H-pyrrole-1-carboxylate
• 182551-40-2

• InChIKey： XCHZSEFOIFXHOG-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H15NO2/c1-3-4-5-9-6-7-11(8-9)10(12)13-2/h6-8H,3-5H2,1-2H3
• SMILES： CCCCC1C=CN(C(OC)=O)C=1

Computed Properties

• Exact Mass: 181.11035
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 181.110278721g/mol
• Heavy Atom Count: 13
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23